Cas no 916905-37-8 (1,3-Benzenediol, 5-iodo-2-methoxy-)

• Product Name: 1,3-Benzenediol, 5-iodo-2-methoxy-
• CAS No: 916905-37-8
• MF: C₇H₇IO₃
• MW: 266.033154726028
• CID: 786768
• PubChem ID: 71428719
• Update Time: 2025-04-19

1,3-Benzenediol, 5-iodo-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-iodo-2-methoxy-
• 5-iodo-2-methoxybenzene-1,3-diol
• 916905-37-8
• DTXSID00847437

• Inchi： 1S/C7H7IO3/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3,9-10H,1H3
• InChI Key： UTIXQUFUXHFSSA-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C=1)O)OC)O

Computed Properties

• Exact Mass: 265.94399g/mol
• Monoisotopic Mass: 265.94399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols